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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092

This technical guide provides a comprehensive overview of the key physical properties of 1,6-
Dimethylnaphthalene, specifically its melting and boiling points. This document is intended for
researchers, scientists, and professionals in drug development who require precise and reliable
data for their work.

Quantitative Data Summary

The physical properties of 1,6-Dimethylnaphthalene are summarized in the table below. The
data is compiled from various reputable sources to ensure accuracy and reliability.

Physical Property Value Units
Melting Point -17to -16 °C
1.6 °F

Boiling Point 263 to 266 °C
509 to 511 °F

Experimental Protocols

While specific experimental records for the determination of 1,6-Dimethylnaphthalene’s
melting and boiling points are not detailed in the provided search results, standard
methodologies for these measurements are well-established. The following protocols outline
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the general procedures used for determining the melting and boiling points of a chemical
compound like 1,6-Dimethylnaphthalene.

2.1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the solid 1,6-Dimethylnaphthalene is finely
powdered and packed into a capillary tube, which is sealed at one end.[1] The sample
should be well-packed to ensure even melting.[1]

o Apparatus: A melting point apparatus, such as a DigiMelt unit or a Thiele tube, is used.[1][2]
The capillary tube containing the sample is placed in the apparatus.[2]

e Heating: The sample is heated at a controlled rate.[1] An initial rapid heating can be used to
determine an approximate melting point.[1]

o Observation: For an accurate measurement, the heating rate is slowed to 1-2°C per minute
as the approximate melting point is approached.[1] The temperature at which the first liquid
is observed and the temperature at which the last solid particle melts are recorded as the
melting point range.[1]

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a thermometer, and a collection flask.[2]

e Procedure: The liquid 1,6-Dimethylnaphthalene is placed in the round-bottom flask with
boiling chips or a magnetic stir bar to ensure smooth boiling.[2] The mixture is heated, and
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the temperature is monitored.[2]

o Data Collection: The boiling point is recorded as the temperature at which the vapor and
liquid are in equilibrium, indicated by a stable temperature reading on the thermometer as
the liquid condenses and is collected in the receiving flask.[2] It is important to note that
boiling points are pressure-dependent; therefore, the atmospheric pressure at which the
measurement is taken should be recorded.[2]

Mandatory Visualizations

3.1. Experimental Workflow for Melting Point Determination

Click to download full resolution via product page
Caption: General workflow for determining the melting point of a solid compound.

3.2. Experimental Workflow for Boiling Point Determination
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Caption: General workflow for determining the boiling point of a liquid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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